![molecular formula C29H26N2O4 B4581402 2-[4-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)-2-methoxyphenoxy]acetamide](/img/structure/B4581402.png)
2-[4-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)-2-methoxyphenoxy]acetamide
Overview
Description
2-[4-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)-2-methoxyphenoxy]acetamide is a useful research compound. Its molecular formula is C29H26N2O4 and its molecular weight is 466.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 466.18925731 g/mol and the complexity rating of the compound is 672. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Allelochemical Synthesis and Agricultural Applications
The research into compounds with a (2H)-1,4-benzoxazin-3(4H)-one skeleton, including 2,4-dihydroxy-(2H)-1,4-benzoxazin-3(4H)-one (DIBOA) and its methoxy derivatives, highlights their significance in the field of phytochemistry and their potential agronomic utility. These compounds, derived from plants in the Poaceae family, exhibit biological properties such as phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal effects. The synthetic methodologies developed for these compounds and their high yield, easy-to-scale processes have opened new avenues for agronomic applications, particularly in natural herbicide development and understanding plant defense mechanisms against pests (Macias et al., 2006).
Pharmacological Insights and Potential Therapeutic Applications
The exploration of benzophenone analogues, including the study of 2-benzoyl-phenoxy acetamide derivatives, has unveiled their potent antitumor, proapoptotic, and antiangiogenic activities. These compounds have demonstrated significant effects in downregulating key factors involved in angiogenesis, such as HIF-1α and VEGF, suggesting their potential as therapeutic agents in cancer treatment. The ability of these compounds to inhibit blood vessel formation by affecting the secretion and activity of angiogenic factors underlines their therapeutic potential and warrants further investigation into their mode of action and application in oncology (Prabhakar et al., 2006).
Environmental and Ecological Implications
The degradation and transformation of benzoxazinone and benzoxazinone allelochemicals in soil environments have been extensively studied to leverage their allelopathic properties effectively. Understanding the microbial transformation products and their impact on soil ecology can aid in the purposeful exploitation of wheat, rye, and maize's allelopathic properties for sustainable agricultural practices. Such studies contribute to the broader knowledge of soil health, crop protection, and the potential environmental impact of using natural compounds for weed and pest management (Fomsgaard et al., 2004).
properties
IUPAC Name |
2-[4-(4,4-diphenyl-1,2-dihydro-3,1-benzoxazin-2-yl)-2-methoxyphenoxy]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H26N2O4/c1-33-26-18-20(16-17-25(26)34-19-27(30)32)28-31-24-15-9-8-14-23(24)29(35-28,21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-18,28,31H,19H2,1H3,(H2,30,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTTLOMJDGQXCIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2NC3=CC=CC=C3C(O2)(C4=CC=CC=C4)C5=CC=CC=C5)OCC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H26N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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